Cas no 1361652-40-5 (2'-Chloro-4'-nitro-2,3,4,5,6-pentachlorobiphenyl)

• Product Name: 2'-Chloro-4'-nitro-2,3,4,5,6-pentachlorobiphenyl
• CAS No: 1361652-40-5
• MF: C₁₂H₃Cl₆NO₂
• MW: 405.875717401505
• CID: 4995336
• Update Time: 2025-05-21

2'-Chloro-4'-nitro-2,3,4,5,6-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-4'-nitro-2,3,4,5,6-pentachlorobiphenyl

• Inchi： 1S/C12H3Cl6NO2/c13-6-3-4(19(20)21)1-2-5(6)7-8(14)10(16)12(18)11(17)9(7)15/h1-3H
• InChI Key： CIEQYASDXMLWIQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(=CC=1Cl)[N+](=O)[O-])Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 378
• XLogP3: 6.8
• Topological Polar Surface Area: 45.8

Additional information on 2'-Chloro-4'-nitro-2,3,4,5,6-pentachlorobiphenyl

Professional Introduction to Compound with CAS No. 1361652-40-5 and Product Name: 2'-Chloro-4'-nitro-2,3,4,5,6-pentachlorobiphenyl

The compound identified by the CAS number 1361652-40-5 and the product name 2'-Chloro-4'-nitro-2,3,4,5,6-pentachlorobiphenyl represents a specialized chemical entity within the realm of organohalogen compounds. This compound belongs to the biphenyl family, which is characterized by the presence of two benzene rings joined together. The specific structure of this molecule incorporates multiple halogen atoms and nitro groups, making it a derivative of biphenyl with distinct chemical properties and potential applications.

In recent years, there has been growing interest in halogenated biphenyl derivatives due to their unique electronic and steric properties. These characteristics make them valuable in various industrial and research applications, particularly in the fields of materials science and pharmaceutical chemistry. The presence of chlorine atoms at the 2, 3, 4, 5, and 6 positions on the biphenyl core enhances the electron-withdrawing nature of the molecule, which can influence its reactivity and interaction with biological systems.

The nitro group at the 4' position further modifies the electronic distribution within the molecule. Nitro groups are known for their strong electron-withdrawing effects, which can significantly alter the chemical behavior of adjacent functional groups. This modification can make 2'-Chloro-4'-nitro-2,3,4,5,6-pentachlorobiphenyl a useful intermediate in synthetic chemistry, where it can serve as a precursor for more complex molecules. The combination of chlorines and a nitro group provides multiple sites for further functionalization, allowing chemists to tailor the properties of the compound for specific applications.

One of the key areas where this compound has shown promise is in materials science. Halogenated biphenyls are known for their stability and resistance to thermal degradation, making them suitable for use in high-performance polymers and coatings. The electron-deficient nature of 2'-Chloro-4'-nitro-2,3,4,5,6-pentachlorobiphenyl could enhance its compatibility with other polymer matrices, improving the overall performance of composite materials. Researchers have been exploring its potential as a flame retardant additive due to its ability to disrupt combustion processes by releasing chlorine-based radicals.

From a pharmaceutical perspective, halogenated biphenyls have been studied for their biological activity. While some polychlorinated biphenyls (PCBs) are known for their environmental persistence and potential toxicity, derivatives like 2'-Chloro-4'-nitro-2,3,4,5,6-pentachlorobiphenyl can be designed to exhibit specific pharmacological effects. The nitro group can serve as a pharmacophore or modulator of biological activity when incorporated into drug candidates. Recent studies have indicated that certain halogenated biphenyl derivatives may have antimicrobial or antiviral properties due to their ability to disrupt essential biological pathways in microorganisms.

The synthesis of 2'-Chloro-4'-nitro-2,3,4,5,6-pentachlorobiphenyl involves a series of carefully controlled reactions that highlight the importance of precision in organic chemistry. The introduction of multiple chlorine atoms requires specialized conditions to prevent unwanted side reactions. Typically, this involves electrophilic aromatic substitution reactions using chlorinating agents such as chlorine gas or sulfuryl chloride under inert conditions. The subsequent nitration step requires careful temperature control to avoid over-nitration or decomposition.

The purification process is equally critical in ensuring high yields and purity of the final product. Techniques such as column chromatography or recrystallization are commonly employed to isolate 2'-Chloro-4'-nitro-2,3,4,5,6-pentachlorobiphenyl from reaction mixtures. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are used to confirm its identity and purity before further use.

In terms of industrial applications, 2'-Chloro-4'-nitro-2，3，4，5，6-pentachlorobiphenyl has found utility in the production of specialty chemicals and advanced materials. Its stability under harsh conditions makes it suitable for use in environments where other organic compounds would degrade rapidly。 For instance， it has been explored as a component in photoresists used in semiconductor manufacturing， where its ability to withstand high temperatures during lithographic processes is beneficial。

Additionally， researchers have been investigating its potential role in organic electronics。 Halogenated biphenyls can act as electron transport materials or charge injection layers in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The electron-withdrawing nature of chlorine atoms enhances charge mobility， which is crucial for efficient device performance。 Recent advances in this field have demonstrated that incorporating derivatives like 2 '-Chloro - 4 '-nitro - 2 ， 3 ， 4 ， 5 ， 6 -pentach lor ob ip hen yl into these devices can improve their efficiency and operational lifespan。

The environmental impact of halogenated compounds is an important consideration despite their utility。 While these compounds offer significant benefits in industrial applications， their persistence in the environment raises concerns about long-term ecological effects。 Therefore， researchers are focusing on developing greener synthetic routes that minimize waste generation and reduce hazardous byproducts。 Efforts are also underway to develop biodegradable or environmentally benign alternatives that retain the desirable properties of halogenated biphenyls without their drawbacks。

In conclusion, 1361652 -40 -5 and its corresponding product name, 2 '-Ch lor o - 4 '-n tro - 2 ， 3 ， 4 ， 5 ， 6 -pent ach lor ob ip hen yl ， represent a fascinating example of how structural modifications can tailor chemical properties for specific applications。 This compound’s unique combination of chlorine atoms and a nitro group makes it valuable in materials science、 pharmaceutical chemistry、and electronics。 As research continues to uncover new uses for halogenated biphenyl derivatives， it is likely that compounds like this will play an increasingly important role in advancing technology while maintaining environmental responsibility。